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Compound Name: Levocloperastine fendizoate

Cat. No.: B602097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Levocloperastine, the levorotatory isomer of cloperastine, is a non-opioid antitussive agent with

a dual mechanism of action, targeting both the central cough center in the medulla oblongata

and peripheral cough receptors in the tracheobronchial tree.[1][2][3][4][5][6] Its fendizoate salt

is often used in pharmaceutical formulations. Preclinical studies have demonstrated its

antitussive efficacy to be comparable to codeine but with a more favorable safety profile,

lacking sedative and addictive properties.[1][6] This document provides detailed application

notes and protocols for the formulation and preclinical evaluation of levocloperastine
fendizoate.

Physicochemical Properties
A thorough understanding of the physicochemical properties of levocloperastine fendizoate is

critical for appropriate formulation development for preclinical studies.
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Property Value Reference

Molecular Formula C₄₀H₃₈ClNO₅ -

Molecular Weight 648.19 g/mol -

Appearance
White or almost white

crystalline powder
-

Solubility
Practically insoluble in water

(<0.1 mg/mL)
[7]

Soluble in DMSO -

Storage Store at -20°C -

Mechanism of Action
Levocloperastine fendizoate exerts its antitussive effects through a dual mechanism:

Central Action: It acts on the bulbar cough center in the brainstem to suppress the cough

reflex.[1][2][3] This central mechanism is believed to involve high-affinity binding to sigma-1

(σ1) receptors and inhibition of G-protein-coupled inwardly-rectifying potassium (GIRK)

channels within the nucleus tractus solitarius (NTS).[1]

Peripheral Action: It also acts on peripheral sensory nerves in the respiratory tract, potentially

reducing the afferent signals that trigger a cough.[2][3][8]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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